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Compound of Interest

Compound Name: 4-Undecenoic acid

Cat. No.: B1638263 Get Quote

The proper disposal of 4-Undecenoic acid is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

chemical responsibly. The following procedures are based on established safety protocols for

unsaturated carboxylic acids of this type.

Note: The information presented is primarily derived from the Safety Data Sheets (SDS) for the

closely related isomer, 10-Undecenoic acid (Undecylenic acid, CAS No. 112-38-9). Due to their

structural similarity, the safety hazards and disposal procedures are considered analogous.

Always consult your institution's specific waste management protocols and the chemical's

specific SDS.

Key Safety and Hazard Information
4-Undecenoic acid is classified as an irritant and is harmful to aquatic life. Adherence to

personal protective equipment (PPE) guidelines is mandatory during handling and disposal.

Hazard Statements:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[3]
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Harmful to aquatic life with long-lasting effects.[2][4]

Required PPE:

Wear protective gloves (compatible chemical-resistant gloves).[1][2][4]

Wear appropriate safety goggles or a face shield for eye protection.[1][2][4]

Use a lab coat or other protective clothing to prevent skin exposure.[3][4]

Ensure adequate ventilation or use respiratory protection if inhalation of vapors or mists is

likely.[4][5][6]

Quantitative Data Summary
The following table summarizes key quantitative data for Undecenoic acid, providing a

reference for its physical and chemical properties.

Property Value Source

Molecular Formula C₁₁H₂₀O₂ [2]

Molecular Weight 184.28 g/mol [2]

Flash Point
100.0 °C (212.0 °F) - Closed

Cup
[1]

148 °C (298.4 °F) [5]

Vapor Pressure 0.0001 kPa (at 25 °C / 77 °F) [1]

log Pow (n-octanol/water) 3.86 - 4 [5][6]

Aquatic Toxicity (Acute) LC50 (fish, 24h): 53.7 mg/L [6]

EC50 (invertebrates, 24h): 33

mg/L
[6]

ErC50 (algae, 72h): 0.24 mg/L [6]

Step-by-Step Disposal Procedures
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The proper disposal of 4-Undecenoic acid depends on whether it is a small residual amount, a

bulk quantity, or a spill. In all cases, disposal must comply with local, regional, and national

hazardous waste regulations.[1][5]

Protocol 1: Disposal of Contaminated Materials and
Empty Containers
This protocol details the handling of items with minimal chemical residue.

Triple Rinse: Thoroughly rinse the empty container three times with a suitable solvent (e.g.,

ethanol or acetone).

Collect Rinsate: Collect the rinsate as hazardous chemical waste. Never pour the rinsate

down the drain.

Container Disposal: Once the container is thoroughly empty and rinsed, obliterate or remove

all labels to prevent misuse.[7] Dispose of the clean glass or plastic container according to

institutional recycling or waste guidelines.[7]

Solid Waste: Dispose of chemically contaminated solid waste (e.g., absorbent pads, gloves,

weighing paper) by placing it in a clearly labeled, sealed plastic bag and then into a

designated solid chemical waste container.[7]

Protocol 2: Disposal of Unused or Waste 4-Undecenoic
Acid
Unused or waste quantities of the acid must be treated as hazardous chemical waste.

Containerization: Ensure the waste 4-Undecenoic acid is stored in its original container or a

compatible, sealed, and clearly labeled waste container.[2] Do not mix it with other waste

streams.[2]

Labeling: Label the container clearly as "Hazardous Waste: 4-Undecenoic Acid" and

include any other components if it is a mixture.

Storage: Store the sealed waste container in a designated, well-ventilated secondary

containment area, away from incompatible materials such as strong bases, oxidizing agents,
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and reducing agents.[3][5]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[2][3]

Protocol 3: Accidental Spill Cleanup and Disposal
In the event of a spill, immediate and safe cleanup is required to minimize exposure and

environmental contamination.

Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated.

Eliminate all ignition sources.[1]

Contain Spill: For liquid spills, create a dike around the spill using an inert, absorbent

material such as vermiculite, dry sand, or commercial sorbents.[1] Do not allow the material

to enter drains or groundwater systems.[1][2]

Absorb and Collect: Carefully absorb the spilled acid. Sweep or shovel the contaminated

absorbent material into a suitable, labeled container for hazardous waste disposal.[1][5]

Decontaminate: Clean the spill area thoroughly with soap and water. Collect the cleaning

materials and water for disposal as hazardous waste.

Dispose of Waste: Seal the container holding the spill cleanup materials and dispose of it as

hazardous waste following the procedure in Protocol 2.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 4-Undecenoic acid.
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Workflow for 4-Undecenoic Acid Disposal
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Caption: Logical workflow for the safe disposal of 4-Undecenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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